3-Hydroxy-5-[hydroxy(phenyl)methyl]-1-methyl-4-phenylpyrrolidin-2-one
3-Hydroxy-5-[hydroxy(phenyl)methyl]-1-methyl-4-phenylpyrrolidin-2-one
(±)-clausenamide belongs to the class of organic compounds known as phenylpyrrolidines. These are polycyclic aromatic compounds containing a benzene ring linked to a pyrrolidine ring through a CC or CN bond. Pyrrolidine is a five-membered saturated aliphatic heterocycle with one nitrogen atom and four carbon atoms (±)-clausenamide exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, (±)-clausenamide is primarily located in the cytoplasm. Outside of the human body, (±)-clausenamide can be found in fruits. This makes (±)-clausenamide a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
103541-15-7
VCID:
VC0011721
InChI:
InChI=1S/C18H19NO3/c1-19-15(16(20)13-10-6-3-7-11-13)14(17(21)18(19)22)12-8-4-2-5-9-12/h2-11,14-17,20-21H,1H3/t14-,15-,16+,17+/m0/s1
SMILES:
CN1C(C(C(C1=O)O)C2=CC=CC=C2)C(C3=CC=CC=C3)O
Molecular Formula:
C18H19NO3
Molecular Weight:
297.3 g/mol
3-Hydroxy-5-[hydroxy(phenyl)methyl]-1-methyl-4-phenylpyrrolidin-2-one
CAS No.: 103541-15-7
Main Products
VCID: VC0011721
Molecular Formula: C18H19NO3
Molecular Weight: 297.3 g/mol
CAS No. | 103541-15-7 |
---|---|
Product Name | 3-Hydroxy-5-[hydroxy(phenyl)methyl]-1-methyl-4-phenylpyrrolidin-2-one |
Molecular Formula | C18H19NO3 |
Molecular Weight | 297.3 g/mol |
IUPAC Name | (3R,4S,5S)-3-hydroxy-5-[(R)-hydroxy(phenyl)methyl]-1-methyl-4-phenylpyrrolidin-2-one |
Standard InChI | InChI=1S/C18H19NO3/c1-19-15(16(20)13-10-6-3-7-11-13)14(17(21)18(19)22)12-8-4-2-5-9-12/h2-11,14-17,20-21H,1H3/t14-,15-,16+,17+/m0/s1 |
Standard InChIKey | WGYGSZOQGYRGIP-MWDXBVQZSA-N |
Isomeric SMILES | CN1[C@@H]([C@@H]([C@H](C1=O)O)C2=CC=CC=C2)[C@@H](C3=CC=CC=C3)O |
SMILES | CN1C(C(C(C1=O)O)C2=CC=CC=C2)C(C3=CC=CC=C3)O |
Canonical SMILES | CN1C(C(C(C1=O)O)C2=CC=CC=C2)C(C3=CC=CC=C3)O |
Melting Point | 239-240°C |
Physical Description | Solid |
Description | (±)-clausenamide belongs to the class of organic compounds known as phenylpyrrolidines. These are polycyclic aromatic compounds containing a benzene ring linked to a pyrrolidine ring through a CC or CN bond. Pyrrolidine is a five-membered saturated aliphatic heterocycle with one nitrogen atom and four carbon atoms (±)-clausenamide exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, (±)-clausenamide is primarily located in the cytoplasm. Outside of the human body, (±)-clausenamide can be found in fruits. This makes (±)-clausenamide a potential biomarker for the consumption of this food product. |
Synonyms | clausenamide neoclausenamide zetaclausenamide |
PubChem Compound | 128412 |
Last Modified | Nov 11 2021 |
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